Cas no 133269-18-8 (Kaur-16-ene-6,7,15-triol, 7,20-epoxy-, 6-acetate, (6β,7α,15β)-)

• Product Name: Kaur-16-ene-6,7,15-triol, 7,20-epoxy-, 6-acetate, (6β,7α,15β)-
• CAS No: 133269-18-8
• MF: C₂₂H₃₂O₅
• MW: 376.486487388611
• CID: 229980
• Update Time: 2024-03-01

Kaur-16-ene-6,7,15-triol, 7,20-epoxy-, 6-acetate, (6β,7α,15β)- Chemical and Physical Properties

Names and Identifiers

• Kaur-16-ene-6,7,15-triol,7,20-epoxy-, 6-acetate, (6b,7a,15b)-
• 12-DeoxysinuolatinC
• Maoecrystal G
• CID 101735666
• Kaur-16-ene-6,7,15-triol, 7,20-epoxy-, 6-acetate, (6β,7α,15β)-

• Inchi： 1S/C22H32O5/c1-12-14-6-7-15-20-9-5-8-19(3,4)16(20)18(27-13(2)23)22(25,26-11-20)21(15,10-14)17(12)24/h14-18,24-25H,1,5-11H2,2-4H3/t14-,15+,16-,17-,18+,20-,21+,22-/m1/s1
• InChI Key： FBTJZZXDFNRZCC-SZFJCGAVSA-N
• SMILES： O1C[C@@]23CCCC(C)(C)[C@H]2[C@@H]([C@@]1([C@]12[C@@H](C(=C)[C@H](CC[C@H]13)C2)O)O)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 716
• Topological Polar Surface Area: 76
• XLogP3: 3.393

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 509.8±50.0 °C(Predicted)
• pka: 11.97±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids